N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-methyl-4-propoxybenzenesulfonamide

• IUPAC Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)-3-methyl-4-propoxybenzenesulfonamide
• InChI: InChI=1S/C23H30N2O5S/c1-6-12-29-20-11-9-18(13-16(20)3)31(27,28)24-17-8-10-21-19(14-17)25(7-2)22(26)23(4,5)15-30-21/h8-11,13-14,24H,6-7,12,15H2,1-5H3
• InChI Key: BUMNHQWFJMBEKZ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3CC)(C)C)C
• Molecular Formula: C23H30N2O5S
• Molecular Weight: 446.6 g/mol

Description

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-methyl-4-propoxybenzenesulfonamide is a useful research compound. Its molecular formula is C23H30N2O5S and its molecular weight is 446.56. The purity is usually 95%.
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Scientific Research Applications

Ring-Expansion Processes

The synthesis of 9-nitro-5H-spiro[benzo[b]tetrazolo[1,5-d][1,4]oxazepine-4,2'-oxirane] was observed during an unusual ring-expansion process. This compound, obtained from the attempted cyclization of (4-(hydroxymethyl)-8-nitro-4H-benzo[b]tetrazolo[1,5-d][1,4]oxazin-4-yl)methyl 4-methylbenzenesulfonate, underwent an unexpected transformation rather than forming the anticipated spirooxetane product. The structure was confirmed through single-crystal X-ray crystallography, and it's noted that the spiroepoxide (oxirane) in the compound could be ring-opened with various nucleophiles, presenting potential interest for medicinal chemists (Kolluri et al., 2018).

Structural and Theoretical Analysis

In a study, benzimidazole-tethered oxazepine heterocyclic hybrids were synthesized and subjected to spectroscopic, X-ray diffraction, and DFT studies. The molecular structures of certain compounds were confirmed and found to align well with their X-ray structures. The study also explored the charge distributions, regions of electrophilic and nucleophilic reactivity, and nonlinear optical (NLO) properties, identifying one compound as a promising candidate for NLO applications (Almansour et al., 2016).

Crystal Structure and Bio-Evaluation

Another research synthesized new quinazolin-4-yl-aminobenzenesulfonamide derivatives and performed a comprehensive study on their crystal structure, Hirshfeld surface analysis, thermal behavior, and electrostatic potential map. The study also assessed the antimicrobial and anticancer activities of the compounds, revealing moderate to excellent activities against specific bacterial and fungal strains (Kumar et al., 2018).

Photophysical Properties

Dimethyl 7-oxa-2a1-azabenzo[b]-cyclopenta[pq]pleiadene-1,2-dicarboxylate, a unique oxazapolyheterocycle, was studied for its strong blue emission in dichloromethane. This compound, a representative of pyrrole-fused dibenzo[b,f][1, 4]oxazepines consisting of six fused rings, was derived through intramolecular cyclization under free radical conditions (Petrovskii et al., 2017).